(Butylamino)acetonitrile

• IUPAC Name: 2-(butylamino)acetonitrile
• InChI: InChI=1S/C6H12N2/c1-2-3-5-8-6-4-7/h8H,2-3,5-6H2,1H3
• InChI Key: SPMMZKAWNAKPJM-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCC#N
• Molecular Formula: C6H12N2
• DSSTOX Substance ID: DTXSID90184186
• Molecular Weight: 112.17 g/mol
• CAS RN: 3010-04-6

Description

“(Butylamino)acetonitrile” is an organic compound with the formula C6H12N2 and a molecular weight of 112.1729. It is also known by other names such as N-n-Butylaminoacetonitrile and Acetonitrile, (butylamino)-. This compound may be used in the preparation of amides, carbamates, and sulphonamides.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI string: InChI=1S/C6H12N2/c1-2-3-5-8-6-4-7/h8H,2-3,5-6H2,1H3. This structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 112.1729. It has a density of 0.9±0.1 g/cm3. The boiling point is 205.2±13.0 °C at 760 mmHg. The compound has a vapour pressure of 0.3±0.4 mmHg at 25°C. The enthalpy of vaporization is 44.1±3.0 kJ/mol. The flash point is 77.9±19.8 °C. The index of refraction is 1.428. The molar refractivity is 33.4±0.3 cm3. The compound has 2 H bond acceptors, 1 H bond donor, and 5 freely rotating bonds.

Scientific Research Applications

1. Analytical Applications in Pharmaceutical Industry

(Butylamino)acetonitrile derivatives, such as Perindopril tert-butylamine, are significant in the pharmaceutical industry. For instance, the evaluation of impurities in Perindopril tert-butylamine tablets was conducted using reversed-phase high-performance liquid chromatographic method (RP-HPLC), highlighting the compound's importance in quality control processes (Medenica et al., 2007).

2. Chemical Properties and Interactions

Research on the excess molar volume of binary mixtures of acetonitrile with amines, including derivatives of this compound, provides insights into the chemical properties and interactions in non-electrolyte solutions (Torres & Francesconi, 2003). Additionally, the study of neighbouring carboxylate group participation in ester aminolysis in non-hydroxylic solvents also provides valuable information on the chemical behavior of this compound derivatives (Guanti et al., 1978).

3. Application in Synthesis and Material Science

This compound derivatives are utilized in the synthesis of various compounds. For example, derivatives of cis‐NPCl2(NSOCl)2 involving butylamino derivatives highlight the compound's versatility in creating new chemical entities (Berg et al., 2010). The synthesis and investigation of synthetic antioxidants in edible oils also involve this compound derivatives, indicating their importance in food chemistry (Delgado-Zamarreño et al., 2007).

4. Photobiological Studies

Photoamination studies involving this compound derivatives demonstrate their application in photobiological research, expanding our understanding of chemical reactions under light exposure (Tajima et al., 2001).

5. Environmental and Biochemical Research

Research on the degradation of acetonitrile by Pseudomonas putida includes studying this compound derivatives. This research is crucial in understanding the environmental and biochemical processes involving these compounds (Nawaz et al., 1989).

6. Interaction with Lanthanides

Studies on the complexing ability of the trifluoromethanesulfonate complexes of the heavier lanthanides towards n-butylamine in anhydrous acetonitrile reveal insights into the interactions between this compound derivatives and lanthanides, important for coordination chemistry (Cassol et al., 1997).

Safety and Hazards

“(Butylamino)acetonitrile” is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. The hazard statements include H302 + H312 + H332 - H315 - H319 - H335. The precautionary statements include P261 - P280 - P301 + P312 - P302 + P352 + P312 - P304 + P340 + P312 - P305 + P351 + P338.

Mechanism of Action

. The primary targets of this compound are not explicitly mentioned in the available literature.

Mode of Action

It is known that the compound may be used in the preparation of amides, carbamates, and sulphonamides .

Pharmacokinetics

It is known that (n-butylamino)acetonitrile can be analyzed by reverse phase (rp) high performance liquid chromatography (hplc) method with simple conditions .

Biochemical Analysis

Biochemical Properties

(n-Butylamino)acetonitrile plays a significant role in biochemical reactions, particularly in the synthesis of amides and carbamates. It interacts with enzymes such as nitrilases and amidases, which catalyze the hydrolysis of nitriles to amides and acids . These interactions are crucial for the formation of various biochemical compounds that are essential in metabolic pathways. Additionally, (n-Butylamino)acetonitrile can form complexes with metal ions, influencing the activity of metalloenzymes involved in cellular processes .

Cellular Effects

(n-Butylamino)acetonitrile has been shown to affect various types of cells and cellular processes. It can influence cell signaling pathways by interacting with receptors and enzymes involved in signal transduction . This compound also affects gene expression by modulating the activity of transcription factors and other regulatory proteins. Furthermore, (n-Butylamino)acetonitrile impacts cellular metabolism by altering the activity of enzymes involved in metabolic pathways, leading to changes in metabolite levels and metabolic flux .

Molecular Mechanism

The molecular mechanism of (n-Butylamino)acetonitrile involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. This compound can bind to specific enzymes, altering their activity and affecting the overall biochemical pathways . For example, (n-Butylamino)acetonitrile can inhibit the activity of certain nitrilases, leading to the accumulation of nitriles and affecting downstream metabolic processes . Additionally, it can activate or inhibit transcription factors, resulting in changes in gene expression and cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of (n-Butylamino)acetonitrile can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its biochemical activity . Long-term studies have shown that (n-Butylamino)acetonitrile can have lasting effects on cellular function, including alterations in gene expression and enzyme activity . These temporal effects are important to consider when designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of (n-Butylamino)acetonitrile vary with different dosages in animal models. At low doses, this compound can have beneficial effects on cellular function and metabolic pathways . At high doses, (n-Butylamino)acetonitrile can exhibit toxic or adverse effects, including enzyme inhibition, disruption of cellular processes, and potential toxicity to organs . It is important to determine the appropriate dosage to minimize adverse effects while maximizing the compound’s beneficial properties.

Metabolic Pathways

(n-Butylamino)acetonitrile is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate these processes . It can affect the activity of enzymes involved in the synthesis and degradation of amides and carbamates, leading to changes in metabolic flux and metabolite levels . Additionally, (n-Butylamino)acetonitrile can influence the activity of metalloenzymes, impacting the overall metabolic pathways and cellular function .

Transport and Distribution

Within cells and tissues, (n-Butylamino)acetonitrile is transported and distributed through interactions with transporters and binding proteins . These interactions facilitate the localization and accumulation of the compound in specific cellular compartments, influencing its activity and function . The transport and distribution of (n-Butylamino)acetonitrile are crucial for its biochemical effects and overall impact on cellular processes.

Subcellular Localization

The subcellular localization of (n-Butylamino)acetonitrile is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles . This localization is essential for the compound’s activity and function, as it allows (n-Butylamino)acetonitrile to interact with specific biomolecules and enzymes within the cell . Understanding the subcellular localization of (n-Butylamino)acetonitrile is important for elucidating its biochemical properties and mechanisms of action.

Q & A

Q1: How does the structure of N-substituted aminoacetonitriles relate to their activity against Fusarium diseases?

A: The study by [] investigated the structure-activity relationship (SAR) of various N-substituted aminoacetonitriles against Fusarium oxysporum f. sp. raphani, the causal agent of yellows in Japanese radish. They found that the size of the N-alkyl group significantly influenced the preventive activity. Specifically: